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Introduction Picoxystrobin is a broad-spectrum strobilurin fungicide widely used in agriculture to protect
crops from fungal diseases. Its residue analysis in food commodities is crucial for food safety and regulatory
compliance. Gas chromatography with electron capture detection (GC-ECD) and gas chromatography-mass

spectrometry (GC-MS) are established techniques for this purpose.

Key Characteristics of Picoxystrobin

¢ IUPAC Name: Methyl (E)-3-methoxy-2-{2-[6-(trifluoromethyl)-2-pyridyloxymethyl]phenyl}acrylate

¢ Molecular Formula: C1sH16F3NOa4

e Molecular Weight: 367.32 g/mol

e CAS Registry No.: 117428-22-5

¢ Mode of Action: Inhibits mitochondrial respiration by binding to the Qo site of cytochrome b, blocking
electron transfer [1].

Performance Data of Analytical Methods

The following table summarizes key analytical performance parameters for picoxystrobin determination in

agricultural commodities using GC-ECD and GC-MS:

Table 1: Analytical Performance Parameters for Picoxystrobin Determination
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GC-ECD
. GC-MS (Verification) GC-ECD (Multi- UPLC-MS/IMS
Parameter (Oriental 2] Matrix) [3] (Pepper) [4]
Melon) [2] PP

Limit of Detection 0.003 mg/kg Information not Reported in 0.0360-0.272
(LOD) explicitly stated in study pa/kg

source
Limit of 0.01 mg/kg Information not Reported in 0.120-0.910
Quantification (LOQ) explicitly stated in study pa/kg

source
Linear Range 0.02-2.0 mg/L Information not Reported in Not specified

explicitly stated in study

source
Recovery (%) 87.7-101.5 Information not Reported for 91-107

explicitly stated in multiple

source matrices
Relative Standard <9.6 Information not Reported for 3.7-9.6
Deviation (RSD, %) explicitly stated in multiple

source matrices
Dissipation Half-Life 3.4-3.7 (in Not applicable Not applicable 5.97-7.82 (in
(Days) oriental melon) pepper)

Detailed Experimental Protocols

Protocol 1: GC-ECD with SPE Clean-up for Oriental Melon [2]

1. Reagents and Standards

¢ Picoxystrobin analytical standard (=99.0% purity)
e HPLC-grade acetonitrile (ACN), acetone, and n-hexane
¢ Anhydrous sodium sulfate (NazS0Oa4) and sodium chloride (NaCl)
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e Florisil solid-phase extraction (SPE) cartridges (1 g, 6 mL)
2. Standard Preparation

e Stock Solution (100 mg/L): Dissolve 5.08 mg picoxystrobin in 50 mL acetone.
e Working Solution (20 mg/L): Dilute stock solution with acetone.
e Prepare calibration standards (0.02—-2.0 mg/L) by serial dilution.

3. Sample Preparation

e Extraction: Homogenize 20 g sample with 100 mL ACN. Add 15 g NaCl, shake mechanically for 30
min, and centrifuge at 2000 rpm for 10 min.

¢ Partitioning: Collect 40 mL of ACN layer, evaporate to dryness at 40°C.

¢ Clean-up: Reconstitute residue in 6 mL n-hexane. Condition Florisil SPE cartridge with n-hexane.
Elute with 10 mL acetone/n-hexane (10:90, v/v). Evaporate eluate and reconstitute in 4 mL acetone
for analysis.

4. GC-ECD Instrumental Conditions

e GC System: Agilent 7890A with yECD

e Column: Agilent Ultra 2 capillary (50 m x 320 pm x 0.17 pym)

e Carrier Gas: N2 at 1 mL/min

¢ Injector: Split mode (10:1) at 260°C

¢ Oven Program: 150°C (1 min) — 280°C at 15°C/min - 280°C (7 min)
e Detector Temperature: 300°C

¢ Retention Time: ~7.7 min

Protocol 2: GC-MS Confirmation Analysis [2]

1. Sample Preparation

e Use same extract from GC-ECD protocol.
2. GC-MS Instrumental Conditions

e GC-MS System: Agilent 6890/5973N

e Column: HP-5MS (30 m x 0.25 mm x 0.25 pym)

e Carrier Gas: He at 1.4 mL/min

¢ Injector Temperature: 250°C

¢ Oven Program: 100°C (2 min) — 280°C at 20°C/min - 280°C (2 min)
¢ lonization Mode: Electron ionization (70 eV)
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e SIM lons (m/z): 145.0, 173.0, 303.0, 335.0

Protocol 3: QUEChERS with d-SPE Clean-up [4]

1. Reagents

e Acetonitrile (ACN)
e Salting-out mixture: MgSQOa, NaCl
¢ d-SPE sorbents: C18, nano-zirconia

2. Sample Preparation

e Extraction: Extract 10 g homogenized sample with 10 mL ACN. Shake vigorously.

¢ Partitioning: Add salting-out mixture, shake, and centrifuge.

e Clean-up: Transfer ACN layer to d-SPE tube containing sorbents (40 mg nano-zirconia + 10 mg C18
for picoxystrobin). Shake and centrifuge.

e Analysis: Dilute supernatant for UPLC-MS/MS analysis.

Workflow Diagram

The following diagram illustrates the complete analytical workflow for picexystrobin determination in

agricultural commodities:
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Start Analysis

Sample Extraction
* Homogenize 20 g sample
* Add 100 mL ACN
* Add 15 g NacCl
e Shake 30 min
 Centrifuge 10 min

l

Liquid-Liquid Partitioning
* Collect 40 mL ACN layer
e Evaporate to dryness
* Reconstitute in n-hexane

:

SPE Clean-up
* Florisil SPE cartridge
» Condition with n-hexane
* Elute with acetone/n-hexane (10:90)
» Evaporate eluate

:

Reconstitution
« Dissolve in 4 mL acetone
» Transfer to GC vial

GC-ECD Analysis
* Agilent Ultra 2 column
e Split injection (10:1)
» Temperature program
» UECD detection

GC-MS Confirmation
* HP-5MS column
* El mode (70 eV)
» SIM monitoring
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Data Analysis & Reporting

Click to download full resolution via product page

Diagram Title: Picoxystrobin Analysis Workflow

Application Notes

Method Optimization Considerations

e Matrix Effects: Significant matrix effects were observed in complex samples. Using matrix-matched
standards is essential for accurate quantification [5].

e Clean-up Efficiency: Florisil SPE effectively removes co-extractives from oriental melon. For other
matrices, sorbent mixtures may require optimization [4].

e Detection System Selection: GC-ECD offers good sensitivity, while GC-MS in SIM mode provides
superior selectivity and confirmation [2].

Regulatory Compliance

e The European Union established Maximum Residue Limits (MRLSs) for picoxystrobin: 50 ug/kg for
most cereals and oilseeds, and 200 ug/kg for barley and oat [1].
e The methods described meet these regulatory requirements with LOQs well below established MRLs

[2].
Alternative Methods

¢ Immunoassays: Monoclonal antibody-based competitive ELISA shows promise for rapid screening
with LOD around 0.1 pg/L [1].

e QUECHhERS with LC-MS/MS: Provides simultaneous analysis of multiple strobilurin fungicides with
high sensitivity [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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